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Compound of Interest

Compound Name: 3-Cyano-3-methylcyclohexanone

CAS No.: 33235-14-2

Cat. No.: B3041658

Get Quote

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal

of 3-Cyano-3-methylcyclohexanone (CAS No. 33235-14-2). Designed for researchers,

scientists, and drug development professionals, this document synthesizes regulatory

requirements with field-proven safety practices. The procedures outlined herein are designed to

mitigate risks, ensure regulatory compliance, and promote a culture of safety within the

laboratory environment.

Hazard Profile and Risk Assessment
3-Cyano-3-methylcyclohexanone is a bifunctional organic compound possessing both a

ketone and a nitrile group. This unique structure presents a dual-hazard profile that demands

rigorous handling and disposal protocols.

Nitrile Group (-CN): The primary toxicological concern stems from the cyano group. While

the molecule itself is an organic nitrile, it has the potential to release highly toxic hydrogen

cyanide (HCN) gas if it comes into contact with acids. Cyanide compounds are classified as

acutely hazardous materials by regulatory bodies like the U.S. Environmental Protection

Agency (EPA).
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Cyclohexanone Backbone: The cyclohexanone structure renders the compound a

combustible, and likely flammable, liquid, similar to its parent compound, 3-

methylcyclohexanone.[1][2][3] It may cause skin and eye irritation.[4]

A summary of the key safety and physical data is presented below.

Property Value / Information Source(s)

CAS Number 33235-14-2 [4][5][6]

Molecular Formula C8H11NO [5]

Molecular Weight 137.18 g/mol [5]

GHS Pictograms GHS07 (Harmful/Irritant) [4]

Hazard Statements H315: Causes skin irritation [4]

Primary Hazards

Toxic (potential for HCN

release), Irritant, Flammable

Liquid

[1][4][7]

Incompatibilities
Strong oxidizing agents,

Strong acids

Regulatory Framework: Waste Characterization
Under the Resource Conservation and Recovery Act (RCRA), chemical waste generators are

legally required to determine if their waste is hazardous.[8] 3-Cyano-3-methylcyclohexanone
waste must be managed as hazardous waste due to its inherent properties.

Reactivity (EPA Waste Code D003 potential): Cyanide-bearing wastes that can generate

toxic gases when exposed to a pH between 2 and 12.5 are considered reactive. The primary

operational directive is to NEVER allow this compound or its waste to mix with acids.[9][10]

Ignitability (EPA Waste Code D001 potential): Based on data for related cyclohexanone

compounds, this chemical is likely a flammable liquid with a flash point below 140°F (60°C).

[1][2][11]
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Final waste code determination should always be done in consultation with your institution's

Environmental Health & Safety (EHS) department.

Core Disposal Workflow
The following protocol outlines the necessary steps from waste generation to final disposal.

The process is designed to be a self-validating system, ensuring safety at each stage.

Disposal Decision Workflow
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Waste Generation
(3-Cyano-3-methylcyclohexanone)

Characterize as
Hazardous Waste

Acquire Designated
Hazardous Waste Container

(Chemically compatible, sealable)

 Is Hazardous 

Don Personal Protective
Equipment (PPE)

Transfer Waste to Container
(Use a funnel, avoid splashes)

Is waste stream acidic?

SEGREGATE!
Use separate container.

Prevent HCN gas formation.

 Yes 

Securely Seal and Label Container
(Contents, Hazards, Date)

 No 

Store in Satellite
Accumulation Area (SAA)

Request Pickup from EHS/
Licensed Disposal Vendor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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